Cas no 856452-74-9 (3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline)

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline is a heterocyclic aromatic compound featuring both chloro and triazole functional groups attached to an aniline core. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the triazole moiety enhances its potential as a building block for biologically active molecules, particularly in the development of antifungal and antimicrobial agents. Its well-defined chemical properties, including stability under standard conditions, facilitate precise modifications in targeted synthetic pathways. The compound’s purity and consistent performance make it suitable for research and industrial applications requiring high specificity in molecular design.

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline structure

856452-74-9 structure

Product Name:3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline

CAS No:856452-74-9

MF:C₈H₇ClN₄

MW:194.620979547501

MDL:MFCD04971003

CID:717553

PubChem ID:16394866

Update Time:2025-06-08

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline
- 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzenamine
- Benzenamine,3-chloro-4-(1H-1,2,4-triazol-1-yl)-
- Albb-005528
- 3-chloro-4-(1H-1,2,4-triazol-1-yl)aniline(SALTDATA: FREE)
- BB_SC-4012
- 3-Chloro-4-(1H-1,2,4-triazol-1-yl)
- 3-chloro-4-(1,2,4-triazol-1-yl)aniline
- Benzenamine, 3-chloro-4-(1H-1,2,4-triazol-1-yl)-
- XLIDBVWTOBPAOU-UHFFFAOYSA-N
- BBL030306
- DTXSID50585897
- STK349821
- [3-chloro-4-(1H-1,2,4-triazol-1-yl)phenyl]amine
- AKOS000132345
- AS-65053
- Z239137330
- 856452-74-9
- CS-0252776
- EN300-61532
- MFCD04971003
- SCHEMBL994065
- W11714
- MDL： MFCD04971003
- Inchi： 1S/C8H7ClN4/c9-7-3-6(10)1-2-8(7)13-5-11-4-12-13/h1-5H,10H2
- InChI Key： XLIDBVWTOBPAOU-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(N2C=NC=N2)C(Cl)=C1

Computed Properties

Exact Mass: 194.0359239g/mol
Monoisotopic Mass: 194.0359239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.49
Boiling Point: 414.506°C at 760 mmHg
Flash Point: 204.486°C
Refractive Index: 1.707

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline Security Information

HazardClass：IRRITANT

3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	037199-500mg	3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9		500mg	1316CNY	2021-05-07
Alichem	A449037724-5g	3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9	95%	5g	$453.68	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	037199-500mg	3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9		500mg	1316.0CNY	2021-07-13
abcr	AB217019-1 g	3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline; 95%	856452-74-9		1 g	€137.20	2023-07-20
eNovation Chemicals LLC	Y1046498-1g	3-chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9	95%	1g	$175	2024-06-07
Chemenu	CM281547-1g	3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9	95%	1g	$119	2023-03-05
Chemenu	CM281547-5g	3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9	95%	5g	$475	2023-03-05
Enamine	EN300-61532-0.05g	3-chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9	95.0%	0.05g	$19.0	2025-02-20
Enamine	EN300-61532-0.1g	3-chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9	95.0%	0.1g	$24.0	2025-02-20
Enamine	EN300-61532-0.25g	3-chloro-4-(1H-1,2,4-triazol-1-yl)aniline	856452-74-9	95.0%	0.25g	$35.0	2025-02-20